Cas no 5451-92-3 (Formic acid, nonylester)

Formic acid, nonylester Properties

Names and Identifiers

• Formic acid, nonylester
• NONYL FORMATE
• 1-nonanyl formate
• Ameisensaeure-nonylester
• EINECS 304-191-4
• Nonylformiat
• NSC 21878
• NS00066522
• UNII-N93FU7QE6P
• NONYL ALCOHOL, FORMATE
• SCHEMBL93202
• 5451-92-3
• DTXSID401031650
• NSC-21878
• Nonyl ester formic acid
• 1-n-Nonyl formate
• AKOS006271497
• NSC21878
• Nonyl methanoate
• Formic acid, nonyl ester
• N93FU7QE6P
• FT-0635725
• 94247-15-1
• 1-NONYL FORMATE
• n-nonyl formate
• +Expand

• InChIKey： MOGJOLMSQWGXPA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O2/c1-2-3-4-5-6-7-8-9-12-10-11/h10H,2-9H2,1H3
• SMILES： CCCCCCCCCOC=O

Computed Properties

• Exact Mass: 172.14633g/mol
• Surface Charge: 0
• XLogP3: 4.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 172.14633g/mol
• Monoisotopic Mass: 172.14633g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 12
• Complexity: 91.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.54590
• PSA: 26.30000
• Refractive Index: 1.4114 (estimate)
• Boiling Point: 202.6°C (estimate)
• Melting Point: -34.1°C (estimate)
• Flash Point: 87.5°C
• Density: 0.8771 (estimate)

Formic acid, nonylester Security Information

Formic acid, nonylester Customs Data

• HS CODE：2915120000
• Customs Data：

  China Customs Code:

  2915120000

  Overview:

  2915120000 Formate.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2915120000 salts of formic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%